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Compound of Interest

Compound Name: Hexahydrocurcumin

Cat. No.: B1235508 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Hexahydrocurcumin

Introduction
Hexahydrocurcumin (HHC), a principal metabolite of curcumin, is gaining significant attention

in the pharmaceutical and nutraceutical industries.[1][2][3] Derived from the hydrogenation of

curcumin, the active component in turmeric, HHC exhibits enhanced stability and bioavailability.

[1][4] This whitepaper provides a comprehensive overview of the physicochemical properties of

Hexahydrocurcumin, offering valuable data for researchers, scientists, and drug development

professionals. HHC is a colorless to pale yellow crystalline solid and is classified as a linear

diarylheptanoid.[1][5] Its therapeutic potential, including antioxidant, anti-inflammatory,

anticancer, and neuroprotective properties, is an active area of research.[3][5][6]

Core Physicochemical Properties
The fundamental physicochemical characteristics of Hexahydrocurcumin are summarized

below. These properties are crucial for understanding its behavior in biological systems and for

formulation development.
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Property Value Source(s)

Molecular Formula C₂₁H₂₆O₆ [4][7]

Molecular Weight 374.43 g/mol [4][5][7]

CAS Number 36062-05-2 [4][5][7]

IUPAC Name
5-hydroxy-1,7-bis(4-hydroxy-3-

methoxyphenyl)heptan-3-one
[7]

Appearance
Colorless to pale yellow

crystalline solid
[1]

Melting Point 87-88 °C [5]

XLogP3 2.7 [7]

Flash Point 218 °C (424.4 °F) [5]

Detailed Physicochemical Characteristics
Solubility
Hexahydrocurcumin's solubility is a critical factor for its formulation and bioavailability. It is

characterized as practically insoluble in water but soluble in various organic solvents.[1][8][9]

Solvent Solubility Profile Source(s)

Water Insoluble / Practically Insoluble [1][8][9]

Organic Solvents Soluble [1][8]

Chloroform Slightly Soluble [8]

DMSO 45 mg/mL (120.18 mM) [10]

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline
2 mg/mL (5.34 mM) [10]

Lipophilicity (LogP)
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The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity, which

influences its absorption, distribution, metabolism, and excretion (ADME) properties. A

calculated XLogP3 value of 2.7 has been reported for Hexahydrocurcumin, indicating its

lipophilic nature.[7]

Stability
One of the key advantages of Hexahydrocurcumin over its parent compound, curcumin, is its

enhanced chemical stability.[1][4] The saturation of the double bonds in the central linker of the

curcumin structure reduces its susceptibility to degradation.[4] For optimal long-term storage, it

is recommended to store HHC in solid form at 2-8°C or as low as -15°C.[4][5]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and identification of

Hexahydrocurcumin.

Mass Spectrometry (MS): Mass spectrometry data is available for HHC. In LC-ESI-QTOF

analysis, the [M+H]⁺ ion is observed.[11] In studies analyzing curcumin metabolites in rat

plasma, a peak at m/z 373 was assigned to Hexahydrocurcumin.[12]

Nuclear Magnetic Resonance (NMR): 13C NMR spectral data for Hexahydrocurcumin has

been documented and is available in spectral databases.[7]

Synthesis and Metabolism
Hexahydrocurcumin is a reduction product of curcumin.[13] Its synthesis can be achieved

through the catalytic hydrogenation of curcumin.[4][14] This process is a key step in producing

HHC for research and potential therapeutic applications.
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Simplified Synthesis of Hexahydrocurcumin

Curcumin
(C₂₁H₂₀O₆)

Catalytic
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HHC Antioxidant Mechanism via Nrf2 Pathway
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HHC Anti-inflammatory Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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